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Get Quote

A Note on the Target Compound: This guide focuses on N-(4-chloro-2-
methylphenyl)benzamide. Comprehensive data for the isomeric compound N-(5-chloro-2-
methylphenyl)benzamide is not readily available in public scientific databases. Given their
structural similarity, the information presented herein on the 4-chloro isomer provides a
valuable technical reference for researchers in related fields.

Introduction

N-(4-chloro-2-methylphenyl)benzamide is a substituted aromatic amide. This class of
compounds is of significant interest in medicinal chemistry and material science due to the
diverse pharmacological activities and material properties exhibited by its derivatives.
Benzamide derivatives, in general, are known to possess a wide range of biological activities,
including antimicrobial, analgesic, anti-inflammatory, and anticancer properties. The specific
substitutions on the phenyl rings of N-(4-chloro-2-methylphenyl)benzamide—a chloro group
and a methyl group—confer distinct physicochemical properties that influence its interactions
with biological targets and its potential applications. This guide provides a comprehensive
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overview of its chemical properties, synthesis, and potential areas of application for
researchers, scientists, and drug development professionals.

Molecular and Physicochemical Properties

N-(4-chloro-2-methylphenyl)benzamide is characterized by the following molecular and
physicochemical properties, which are crucial for its handling, formulation, and mechanism of
action studies.

Property Value Source

Molecular Formula C14H12CINO PubChem[1]
Molecular Weight 245.70 g/mol PubChem[1]
IUPAC Name N-(4-chloro-2- PubChem[1]

methylphenyl)benzamide

CAS Number 61495-07-6 PubChem[1]

, CC1=C(C=CC(=C1)CI)NC(=0)
Canonical SMILES PubChem[1]
C2=CC=CC=C2

HQZJADWYJPOLOY-
InChl Key PubChem[1]
UHFFFAOYSA-N
Appearance Solid (predicted)
XLogP3 3.6 PubChem[1]
Hydrogen Bond Donor Count 1 PubChem|[1]
Hydrogen Bond Acceptor
1 PubChem[1]
Count
Rotatable Bond Count 2 PubChem[1]

Synthesis and Characterization

The synthesis of N-substituted benzamide derivatives like N-(4-chloro-2-
methylphenyl)benzamide typically involves the acylation of a substituted aniline with a benzoyl
derivative.
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General Synthesis Pathway

A common and straightforward method for the synthesis of N-(4-chloro-2-
methylphenyl)benzamide is the reaction of 4-chloro-2-methylaniline with benzoyl chloride in the
presence of a base. The base, often a tertiary amine like triethylamine or pyridine, acts as a
scavenger for the hydrochloric acid byproduct.

4-chloro-2-methylaniline
[ + Trieth i i
ylamine (Base) Acylation (A 5 ide l———-- i i i
+ Dichloromethane (Solvent) N-(4-chloro-2-methylphenyl)benzamide Triethylammonium chloride
Benzoyl chloride

Click to download full resolution via product page

Caption: General synthesis scheme for N-(4-chloro-2-methylphenyl)benzamide.

Experimental Protocol

The following is a representative experimental protocol for the synthesis of N-substituted
benzamides, which can be adapted for N-(4-chloro-2-methylphenyl)benzamide.

Materials:

e 4-chloro-2-methylaniline

e Benzoyl chloride

e Triethylamine

e Anhydrous Dichloromethane (DCM)

o Saturated sodium bicarbonate solution
e Brine solution

e Anhydrous sodium sulfate
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« Silica gel for column chromatography
o Ethyl acetate and hexane for elution
Procedure:

In a round-bottom flask under a nitrogen atmosphere, dissolve 4-chloro-2-methylaniline (1.0
eq) and triethylamine (1.2 eq) in anhydrous DCM.

Cool the mixture to 0°C in an ice bath.
Add benzoyl chloride (1.1 eq) dropwise to the stirred solution.

Allow the reaction mixture to warm to room temperature and stir for 8-12 hours, monitoring
the reaction progress by thin-layer chromatography (TLC).

Upon completion, quench the reaction with water.

Separate the organic layer and wash sequentially with saturated sodium bicarbonate solution
and brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure.

Purify the crude product by column chromatography on silica gel using an ethyl
acetate/hexane gradient to yield the pure N-(4-chloro-2-methylphenyl)benzamide.

Characterization

The synthesized compound should be characterized using standard analytical techniques:

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR to confirm the chemical
structure and purity.

e Mass Spectrometry (MS): To determine the molecular weight and confirm the molecular
formula.
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« Infrared (IR) Spectroscopy: To identify characteristic functional groups, such as the N-H and
C=0 amide bonds.

e Melting Point Analysis: To assess the purity of the final product.

Potential Applications in Research and
Development

While specific applications for N-(4-chloro-2-methylphenyl)benzamide are not extensively
documented, the broader class of benzamides has shown significant potential in several areas
of research and development.

Pharmaceutical Research

Benzamide derivatives are a cornerstone in drug discovery. They have been investigated for a
multitude of pharmacological activities:

o Anticancer Agents: Many substituted benzamides have been synthesized and evaluated for
their anti-proliferative activities against various cancer cell lines. For example, derivatives of
5-chloro-2-methoxy-N-(4-sulphamoylphenyl)benzamide have been studied as potential
anticancer agents.[2]

e Antimicrobial Agents: The benzamide scaffold is present in numerous compounds with
antibacterial and antifungal properties.

e Enzyme Inhibitors: The structural features of benzamides make them suitable candidates for
the design of enzyme inhibitors, which are crucial in treating a wide range of diseases.

Agrochemicals

Certain benzamide derivatives have found applications in the agricultural sector as herbicides
and pesticides. The stability and specific biological activity of these compounds can be tailored
through chemical modification.

Material Science

The rigid structure of aromatic amides can be exploited in the development of novel polymers
with enhanced thermal stability and specific mechanical properties.
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Safety and Handling

Detailed toxicological data for N-(4-chloro-2-methylphenyl)benzamide is not readily available.
However, as with any chemical compound, it should be handled with appropriate safety
precautions in a laboratory setting.

o Personal Protective Equipment (PPE): Wear safety glasses, a lab coat, and chemical-
resistant gloves.

» Handling: Avoid inhalation of dust and contact with skin and eyes. Use in a well-ventilated
area or a fume hood.

o Storage: Store in a cool, dry place away from incompatible materials.

Conclusion

N-(4-chloro-2-methylphenyl)benzamide is a compound with a foundation in the well-established
and versatile class of benzamides. While specific research on this isomer is limited in the public
domain, its structural similarity to other pharmacologically active benzamides suggests its
potential as a building block in drug discovery and material science. The synthetic protocols
and characterization methods outlined in this guide provide a solid framework for researchers
to synthesize and evaluate this compound for novel applications. Further investigation into its
biological activity and material properties is warranted to fully explore its potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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